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Fluorinated heterocyclic compounds are cornerstones of modern medicinal chemistry, with the
strategic incorporation of fluorine atoms often leading to enhanced metabolic stability, binding
affinity, and bioavailability of drug candidates.[1][2] The title compound, 5-fluoro-2-
methoxypyridin-4-ol, represents a scaffold of significant interest, combining the electronic
effects of a fluorine substituent with the hydrogen-bonding capabilities of a hydroxyl group and
the metabolic influence of a methoxy group on a pyridine core. Elucidating the precise structure
of such molecules is a critical first step in understanding their potential as therapeutic agents.
This guide will walk through a logical, multi-technique approach to unequivocally confirm the
molecular structure of 5-fluoro-2-methoxypyridin-4-ol.

A Multi-faceted Approach to Structure Elucidation

The definitive confirmation of a novel chemical structure rarely relies on a single analytical
technique. Instead, a confluence of data from multiple orthogonal methods provides the
necessary evidence to build an unassailable structural hypothesis. Our elucidation workflow for
5-fluoro-2-methoxypyridin-4-ol integrates Mass Spectrometry, multi-nuclear Nuclear
Magnetic Resonance (NMR) spectroscopy, and for absolute confirmation in the solid state,
Single Crystal X-ray Diffraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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